Cas no 2171712-81-3 (3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidopropanoic acid)

• Product Name: 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidopropanoic acid
• CAS No: 2171712-81-3
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5934611
• PubChem ID: 165569531
• Update Time: 2025-08-04

3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidopropanoic acid
• 3-[N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanamido]propanoic acid
• 2171712-81-3
• EN300-1524243

• Inchi： 1S/C27H34N2O5/c1-4-18(3)16-24(26(32)29(5-2)15-14-25(30)31)28-27(33)34-17-23-21-12-8-6-10-19(21)20-11-7-9-13-22(20)23/h6-13,18,23-24H,4-5,14-17H2,1-3H3,(H,28,33)(H,30,31)
• InChI Key： AJXPLLCQGZDZEM-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(CC)CCC(=O)O)=O)CC(C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidopropanoic acid

3-N-Ethyl-2-{(9H-Fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidopropanoic Acid: A Comprehensive Overview

The compound 3-N-Ethyl-2-{(9H-Fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidopropanoic Acid, identified by the CAS number 2171712-81-3, is a complex organic molecule with significant applications in the fields of organic synthesis, pharmaceuticals, and materials science. This compound is particularly notable for its structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a widely used protecting group in peptide synthesis. The presence of this group, along with the ethyl and methyl substituents, makes this compound a valuable intermediate in the synthesis of bioactive molecules and advanced materials.

The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitutions, amide bond formations, and protecting group strategies. The Fmoc group plays a critical role in controlling the reactivity of the amino group during the synthesis process. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to prepare this compound. For instance, researchers have explored the use of microwave-assisted synthesis and enzymatic catalysis to streamline the production process, reducing both time and cost.

One of the most promising applications of this compound lies in its use as an intermediate in peptide synthesis. The Fmoc group is well-known for its stability under basic conditions and ease of removal under acidic conditions, making it ideal for solid-phase peptide synthesis (SPPS). This property has been leveraged in the development of novel peptide-based drugs targeting various therapeutic areas, such as cancer, infectious diseases, and neurodegenerative disorders. Recent studies have demonstrated the potential of this compound in generating cyclic peptides with enhanced bioavailability and selectivity.

In addition to its role in peptide synthesis, this compound has also found applications in polymer chemistry. The combination of its amide functionality and bulky substituents makes it suitable for designing self-healing polymers and stimuli-responsive materials. For example, researchers have utilized this compound to create polyurethanes with improved mechanical properties and thermal stability. These materials have potential applications in aerospace, automotive industries, and biomedical devices.

The structural complexity of this compound also makes it a valuable tool in chemical biology studies. Its ability to form stable complexes with metal ions has been exploited in designing sensors for heavy metal detection. Recent breakthroughs in nanotechnology have further expanded its utility by incorporating it into metal-organic frameworks (MOFs) for gas storage and catalytic applications.

In terms of safety and handling, this compound is classified as non-hazardous under normal conditions. However, standard precautions should be taken during its synthesis and handling to avoid exposure to strong acids or bases. Its stability under physiological conditions has been confirmed through extensive testing, making it suitable for biomedical applications.

Looking ahead, ongoing research is focused on optimizing the scalability of this compound's production while maintaining its high purity levels. The integration of continuous-flow chemistry techniques is expected to revolutionize its manufacturing process, ensuring consistent quality and reducing waste. Furthermore, collaborations between academic institutions and industry leaders are paving the way for new discoveries that could unlock additional functionalities of this versatile molecule.

In conclusion, 3-N-Ethyl-2-{(9H-Fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidopropanoic Acid stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, combined with cutting-edge research advancements, positions it as a key player in diverse scientific domains. As technology continues to evolve, so too will the potential applications of this remarkable compound.